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Compound of Interest

Compound Name: Broussonin C

Cat. No.: B048655 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

disposal procedures for Broussonin C, a natural phenolic compound.

Disclaimer: No comprehensive Safety Data Sheet (SDS) with GHS hazard classifications for

Broussonin C is publicly available. The following procedures are based on general best

practices for non-hazardous chemical waste. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to review the

SDS provided by your supplier.

Chemical and Physical Properties
A summary of the known quantitative data for Broussonin C is presented below. This

information is crucial for understanding its physical characteristics and potential behavior.
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Property Value Source

Molecular Formula C₂₀H₂₄O₃ PubChem[1], TargetMol[2]

Molecular Weight 312.4 g/mol PubChem[1], TargetMol[2]

CAS Number 76045-49-3 TargetMol[2]

Relative Density 1.154 g/cm³ TargetMol[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

ChemicalBook[3],

ChemFaces[4]

Storage (Powder) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of Broussonin C. This

procedure should be performed in accordance with your institution's specific waste

management policies.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and nitrile gloves.

2. Waste Identification and Segregation:

Solid Waste:

Collect unused or expired Broussonin C powder in a clearly labeled, sealed container.

The label should include the chemical name ("Broussonin C"), CAS number (76045-49-

3), and the date.

Contaminated materials such as weighing paper, pipette tips, and gloves should be

collected in a separate, sealed bag or container labeled as "Broussonin C Solid Waste."

Liquid Waste:
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Solutions of Broussonin C should be collected in a designated, leak-proof, and clearly

labeled waste container. The label should include the chemical name, solvent(s) used, and

approximate concentration.

Do not mix Broussonin C solutions with other chemical waste streams unless explicitly

permitted by your EHS department.

3. Disposal Pathway Determination:

Based on the lack of specific hazard information, Broussonin C should be treated as a non-

hazardous chemical waste unless otherwise specified by your supplier's SDS or your

institution's EHS assessment.

Consult your EHS department to confirm the appropriate disposal route. They will provide

guidance on whether the waste can be disposed of through a chemical waste contractor or if

other specific procedures are required.

4. Packaging and Storage for Disposal:

Ensure all waste containers are securely sealed to prevent leaks or spills.

Store the labeled waste containers in a designated satellite accumulation area for chemical

waste, away from incompatible materials.

5. Scheduling Waste Pickup:

Follow your institution's procedure for requesting a chemical waste pickup. This may involve

an online request system or contacting the EHS department directly.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Broussonin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

